Cas no 1849267-38-4 (Methyl 2-(azetidin-1-yl)acetate)

• Product Name: Methyl 2-(azetidin-1-yl)acetate
• CAS No: 1849267-38-4
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 4933954
• Update Time: 2025-06-11

Methyl 2-(azetidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(azetidin-1-yl)acetate
• 1-Azetidineacetic acid methyl ester
• Methyl 2-(azetidin-1-yl)acetate

• Inchi： 1S/C6H11NO2/c1-9-6(8)5-7-3-2-4-7/h2-5H2,1H3
• InChI Key： DOLHCROWUZEWRW-UHFFFAOYSA-N
• SMILES： O(C)C(CN1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(azetidin-1-yl)acetate

Methyl 2-(azetidin-1-yl)acetate: An Overview of a Versatile Compound

Methyl 2-(azetidin-1-yl)acetate (CAS No. 1849267-38-4) is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as methyl 2-(1-azetidinyl)acetate, is a derivative of azetidine, a four-membered heterocyclic amine. The presence of the azetidine ring imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of Methyl 2-(azetidin-1-yl)acetate consists of a methyl ester group attached to an acetate moiety, which is further substituted with an azetidine ring. This combination provides a versatile platform for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse functionalities. The azetidine ring, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic substitution, electrophilic addition, and ring-opening reactions.

Recent studies have highlighted the importance of Methyl 2-(azetidin-1-yl)acetate in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco (UCSF) have reported the use of this compound as a key intermediate in the synthesis of new antiviral drugs. The unique structural features of Methyl 2-(azetidin-1-yl)acetate allow it to serve as a scaffold for the introduction of bioactive moieties that can target specific viral enzymes or receptors. This has opened up new avenues for the design and optimization of antiviral compounds with improved efficacy and reduced side effects.

In addition to its applications in antiviral drug development, Methyl 2-(azetidin-1-yl)acetate has also shown promise in the field of cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anticancer activity against various tumor cell lines. The researchers found that these derivatives can selectively inhibit key signaling pathways involved in cancer cell proliferation and survival, making them potential candidates for further preclinical and clinical evaluation.

The synthetic accessibility of Methyl 2-(azetidin-1-yl)acetate is another factor contributing to its widespread use in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of azetidine with methyl bromoacetate under mild conditions, yielding high yields and excellent purity. This synthetic flexibility allows researchers to readily incorporate Methyl 2-(azetidin-1-yl)acetate into their drug discovery pipelines.

Beyond its pharmaceutical applications, Methyl 2-(azetidin-1-yl)acetate has also found use in other areas such as materials science and analytical chemistry. In materials science, this compound has been explored as a building block for the synthesis of functional polymers with tunable properties. These polymers can be tailored for specific applications ranging from drug delivery systems to advanced coatings and adhesives. In analytical chemistry, Methyl 2-(azetidin-1-yl)acetate serves as a useful reference standard for the quantitative analysis of related compounds using techniques such as gas chromatography (GC) and liquid chromatography-mass spectrometry (LC-MS).

The environmental impact and safety profile of Methyl 2-(azetidin-1-yl)acetate are also important considerations in its use. Studies have shown that this compound exhibits low toxicity and environmental persistence when handled properly. However, as with any chemical substance, appropriate safety measures should be followed during handling and storage to ensure worker safety and environmental protection.

In conclusion, Methyl 2-(azetidin-1-yl)acetate (CAS No. 1849267-38-4) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and analytical chemistry. Its unique structural properties and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, the importance of this compound is likely to grow even further.